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Compound of Interest

Compound Name: Proparacaine

Cat. No.: B1679620 Get Quote

Proparacaine hydrochloride is an ester-type local anesthetic indispensable in ophthalmic

practice for short-duration procedures. Its efficacy is intrinsically linked to its physicochemical

properties, primarily its solubility and stability. For researchers and drug development

professionals, a granular understanding of these characteristics is not merely academic; it is

the foundation upon which safe, stable, and effective ophthalmic formulations are built.

This guide moves beyond a simple recitation of data. It aims to provide a cohesive narrative,

explaining the causality behind the observed properties and the rationale for the analytical

methodologies used to characterize them. We will explore the molecule's behavior in various

environments, its degradation pathways, and the validated protocols required to quantify these

attributes, ensuring a self-validating system of analysis.

The chemical identity of proparacaine hydrochloride is Benzoic acid, 3-amino-4-propoxy-, 2-

(diethylamino)ethyl ester, monohydrochloride, with a molecular weight of 330.85 g/mol [1][2].
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Proparacaine Hydrochloride
C₁₆H₂₇ClN₂O₃

MW: 330.85

Hydrolytic Degradation Pathway

Proparacaine HCl

3-amino-4-propoxybenzoic acid
(DP 1)
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Forced Degradation Workflow

Start | Prepare Proparacaine HCl Solution (e.g., 1 mg/mL)

Expose to Stress Conditions

Acid Hydrolysis (0.1N HCl)

Base Hydrolysis (0.1N NaOH)

Oxidation (3% H₂O₂)

Thermal (60°C)

Photolytic (ICH Q1B)

Neutralization / Quenching (As appropriate for each condition)

Dilution Dilute samples with mobile phase to target concentration

HPLC Analysis Analyze using validated stability-indicating method

Characterization | Identify degradation peaks (LC-MS) & Assess Mass Balance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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